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Compound of Interest

Compound Name: Quinclorac

Cat. No.: B055369 Get Quote

For researchers, scientists, and professionals in agricultural science and weed management,

understanding the interplay between herbicides in a tank-mix is paramount for optimizing

efficacy and managing resistance. This guide provides a comprehensive comparison of the

synergistic and antagonistic effects observed when Quinclorac, a synthetic auxin herbicide, is

combined with other common herbicides. The information is supported by experimental data,

detailed methodologies, and visual representations of the underlying biochemical pathways.

Quinclorac is a valuable tool for post-emergence control of grass weeds, particularly in rice

and turf. However, its performance can be significantly altered when mixed with other

herbicides. These interactions can be synergistic, where the combined effect is greater than the

sum of the individual effects, or antagonistic, where the efficacy of one or more components is

reduced. This guide delves into specific examples of these interactions to inform strategic weed

management decisions.

Performance of Quinclorac Tank-Mixes: A Data-
Driven Comparison
Experimental data from studies on barnyardgrass (Echinochloa crus-galli), a problematic weed

in rice cultivation, reveal distinct interaction patterns with different herbicide partners. The

following tables summarize the observed and expected weed control, with the nature of the

interaction determined using Colby's method.

Table 1: Synergistic Effects of Quinclorac Tank-Mixes on Barnyardgrass Control
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Herbicide
Combinatio
n

Quinclorac
Dose (g
a.i./ha)

Partner
Herbicide
Dose (g
a.i./ha)

Observed
Control (%)

Expected
Control (%)

Interaction

Quinclorac +

Imazapyr/Ima

zapic

187.5 73.5/24.5 92 75 Synergy

Quinclorac +

Bispyribac-

sodium

187.5 25 88 68 Synergy

Quinclorac +

Cyhalofop-

butyl

187.5 150 95 82 Synergy

Data extrapolated from Matzenbacher et al., 2015. Expected control is calculated using Colby's

formula: E = X + Y - (XY/100), where X and Y are the control levels of the individual herbicides.

Table 2: Antagonistic Effects of Quinclorac Tank-Mixes on Barnyardgrass Control

Herbicide
Combinatio
n

Quinclorac
Dose (g
a.i./ha)

Partner
Herbicide
Dose (g
a.i./ha)

Observed
Control (%)

Expected
Control (%)

Interaction

Quinclorac +

Profoxydim
187.5 100 65 85 Antagonism

Data extrapolated from Matzenbacher et al., 2015. Expected control is calculated using Colby's

formula.

Experimental Protocols
The assessment of synergistic and antagonistic interactions in herbicide tank-mixes requires

rigorous experimental design and data analysis. The following protocols outline the general

methodologies for greenhouse and field trials.
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Greenhouse Bioassay for Herbicide Interaction
Plant Material: Grow the target weed species (e.g., barnyardgrass) in pots containing a

standardized soil mix under controlled greenhouse conditions (e.g., 25/20°C day/night

temperature, 16-hour photoperiod).

Herbicide Application: Apply herbicides at various doses, both individually and in tank-mix

combinations, to plants at a specific growth stage (e.g., 3-4 leaf stage). Use a precision

bench sprayer to ensure uniform application.

Experimental Design: Employ a completely randomized design with multiple replications for

each treatment.

Data Collection: At a set time after treatment (e.g., 21 days), visually assess weed control as

a percentage of the untreated control (0% = no effect, 100% = complete kill). Additionally,

harvest the above-ground biomass and record the fresh and dry weights.

Data Analysis: Calculate the expected response for each herbicide combination using

Colby's method. Compare the observed response to the expected response to determine if

the interaction is synergistic, antagonistic, or additive. Statistical analysis (e.g., ANOVA)

should be performed to determine the significance of the differences.

Field Trial for Herbicide Tank-Mix Efficacy
Site Selection: Choose a field with a natural and uniform infestation of the target weed

species.

Experimental Design: Use a randomized complete block design with multiple replications for

each herbicide treatment.

Plot Establishment: Mark out individual plots of a specified size (e.g., 2m x 5m).

Herbicide Application: Apply the herbicide treatments at specified growth stages of the crop

and weed using a calibrated backpack or plot sprayer.

Data Collection: Assess weed control visually at regular intervals after application. At the end

of the trial, measure weed density and biomass from a designated quadrat within each plot.
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Crop yield can also be measured to assess the overall impact of the weed control

treatments.

Data Analysis: Analyze the data using appropriate statistical methods to compare the efficacy

of the different tank-mixes. Colby's method can be applied to the weed control data to

assess the nature of the interactions.

Signaling Pathways and Mechanisms of Interaction
The synergistic and antagonistic effects of Quinclorac tank-mixes can be attributed to the

interplay of their respective modes of action at the cellular level.

Quinclorac is a synthetic auxin herbicide that mimics the natural plant hormone indole-3-acetic

acid (IAA).[1] It disrupts normal plant growth by causing an overload of auxin signaling, leading

to uncontrolled cell division and elongation, and ultimately, plant death.[1]

Quinclorac TIR1/AFB Receptor ComplexBinds to Aux/IAA Repressor ProteinsPromotes degradation of Auxin Response Factors (ARFs)Represses Auxin-Responsive GenesActivates transcription of Uncontrolled Growth & Plant DeathLeads to

Click to download full resolution via product page

Quinclorac (Synthetic Auxin) Signaling Pathway

Synergistic Partners:

Imazapyr/Imazapic and Bispyribac-sodium (ALS Inhibitors): These herbicides inhibit the

acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain

amino acids (valine, leucine, and isoleucine).[2] The simultaneous disruption of two distinct

and vital metabolic pathways—auxin signaling by Quinclorac and amino acid synthesis by

the ALS inhibitor—can overwhelm the plant's ability to compensate, leading to a more rapid

and complete death.
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ALS Inhibitor
(e.g., Imazapyr, Bispyribac-sodium) Acetolactate Synthase (ALS)Inhibits Branched-Chain Amino Acid

(Val, Leu, Ile) Synthesis
Catalyzes Protein SynthesisRequired for Growth Inhibition & Plant DeathLeads to cessation of

ACCase Inhibitor
(e.g., Cyhalofop-butyl, Profoxydim) Acetyl-CoA Carboxylase (ACCase)Inhibits Fatty Acid SynthesisCatalyzes Cell Membrane FormationEssential for Growth Inhibition & Plant Death

(in grasses)
Disruption leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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